Cas no 105608-96-6 (Benzoic acid, 2,3,5,6-tetrafluoro-4-(hydroxyamino)-, methyl ester)

• Product Name: Benzoic acid, 2,3,5,6-tetrafluoro-4-(hydroxyamino)-, methyl ester
• CAS No: 105608-96-6
• MF: C₈H₅F₄NO₃
• MW: 239.123816251755
• CID: 1157370
• PubChem ID: 13498928
• Update Time: 2025-04-20

Benzoic acid, 2,3,5,6-tetrafluoro-4-(hydroxyamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,3,5,6-tetrafluoro-4-(hydroxyamino)-, methyl ester
• methyl 2,3,5,6-tetrafluoro-4-(hydroxyamino)benzoate
• DTXSID90542282
• 105608-96-6

• Inchi： 1S/C8H5F4NO3/c1-16-8(14)2-3(9)5(11)7(13-15)6(12)4(2)10/h13,15H,1H3
• InChI Key： WDNJQIDZMWVAGZ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C(=O)OC)F)F)NO)F

Computed Properties

• Exact Mass: 239.02055567g/mol
• Monoisotopic Mass: 239.02055567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56000
• LogP: 1.90370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters